Cas no 637753-86-7 ((2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• CAS No: 637753-86-7
• MF: C₁₅H₈Cl₂O₃
• MW: 307.128222465515
• MDL: MFCD04065089
• CID: 5039979
• Update Time: 2025-08-03

(2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-dichlorophenyl)methylene]-6-hydroxybenzo[b]furan-3-one
• (2Z)-2-[(2,4-dichlorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
• SBB015977
• STK923241
• (2Z)-2-[(2,4-dichlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• ST50325588
• VU0492681-1
• (Z)-2-(2,4-dichlorobenzylidene)-6-hydroxybenzofuran-3(2H)-one
• (2Z)-2-(2,4-dichlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one
• (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• MDL： MFCD04065089
• Inchi： 1S/C15H8Cl2O3/c16-9-2-1-8(12(17)6-9)5-14-15(19)11-4-3-10(18)7-13(11)20-14/h1-7,18H/b14-5-
• InChI Key： BEWJBEULVJXHNS-RZNTYIFUSA-N
• SMILES： ClC1C=C(C=CC=1/C=C1/C(C2C=CC(=CC=2O/1)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 423
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5

Additional information on (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

Comprehensive Overview of (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 637753-86-7)

The compound (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one, identified by its CAS No. 637753-86-7, is a structurally unique molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its distinctive benzofuran core, coupled with a dichlorophenyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications due to its hydroxy and methylidene functional groups, which contribute to its reactivity and versatility in chemical transformations.

In recent years, the demand for heterocyclic compounds like (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one has surged, driven by their role in drug discovery and material science. This compound’s Z-configuration and dihydrobenzofuran scaffold are critical for its stereochemical properties, which are often explored in asymmetric synthesis. Its CAS No. 637753-86-7 is frequently searched in academic databases, reflecting its relevance in studies targeting anti-inflammatory and antioxidant agents. The presence of the 2,4-dichlorophenyl group further enhances its potential as a building block for agrochemicals and pharmaceuticals.

One of the most discussed topics surrounding 637753-86-7 is its synthetic accessibility and scalability. Chemists are optimizing routes to produce this compound efficiently, leveraging green chemistry principles to minimize environmental impact. The hydroxybenzofuran moiety is also a hotspot for structure-activity relationship (SAR) studies, as modifications here can significantly alter biological activity. Questions like “How to synthesize (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one?” or “What are the applications of CAS 637753-86-7?” are commonly encountered in search engines, highlighting its practical importance.

From a commercial perspective, 637753-86-7 is often listed as a high-purity reference standard for analytical testing. Its chromatographic behavior and spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control for industrial applications. The compound’s stability under various conditions is another area of interest, particularly for formulators seeking to incorporate it into functional materials. Additionally, its potential as a photoactive component in organic electronics is being explored, aligning with the growing trend toward sustainable technologies.

In summary, (2Z)-2-(2,4-Dichlorophenyl)methylidene-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 637753-86-7) is a multifaceted compound with broad utility across scientific disciplines. Its structural features, combined with emerging applications in drug development and advanced materials, ensure its continued relevance in research and industry. As synthetic methodologies evolve and new biological targets are identified, this compound is poised to remain a key player in innovative chemical solutions.